2,4-dichloro-N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide

• IUPAC Name: 2,4-dichloro-N'-(2-methyl-6-phenylpyrimidin-4-yl)benzohydrazide
• InChI: InChI=1S/C18H14Cl2N4O/c1-11-21-16(12-5-3-2-4-6-12)10-17(22-11)23-24-18(25)14-8-7-13(19)9-15(14)20/h2-10H,1H3,(H,24,25)(H,21,22,23)
• InChI Key: DLSHLMVPPWSRLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NNC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C18H14Cl2N4O
• Molecular Weight: 373.2 g/mol

Description

2,4-dichloro-N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide, commonly known as DCMPH, is a chemical compound that has been extensively studied for its potential use in scientific research. DCMPH is a hydrazide derivative that has shown promise as a potent and selective inhibitor of protein kinase CK2, making it a valuable tool for investigating the role of CK2 in various biological processes.

Mechanism of Action

DCMPH inhibits CK2 activity by binding to the ATP-binding site of the kinase domain. This binding prevents the transfer of phosphate groups from ATP to target proteins, thereby inhibiting CK2-mediated phosphorylation. DCMPH has been shown to be a selective inhibitor of CK2, with little to no activity against other protein kinases.
Biochemical and Physiological Effects
DCMPH has been shown to have a number of biochemical and physiological effects in various cell types. In cancer cells, DCMPH has been shown to induce apoptosis and inhibit cell proliferation. In neuronal cells, DCMPH has been shown to protect against oxidative stress and promote neurite outgrowth. In inflammation models, DCMPH has been shown to reduce cytokine production and inhibit NF-κB activation.

Advantages and Limitations for Lab Experiments

DCMPH has a number of advantages for use in lab experiments. It is a potent and selective inhibitor of CK2, making it a valuable tool for investigating the role of CK2 in various biological processes. It is also relatively stable and easy to synthesize, making it a cost-effective tool for lab experiments. However, DCMPH has some limitations. It has low solubility in aqueous solutions, which can limit its use in certain experiments. It also has potential off-target effects, which should be carefully considered when interpreting experimental results.

Future Directions

There are a number of future directions for research on DCMPH. One area of interest is the development of more potent and selective inhibitors of CK2. Another area of interest is the investigation of the role of CK2 in various diseases, including cancer and neurodegenerative disorders. DCMPH may also have potential as a therapeutic agent for these diseases, although further research is needed to explore this possibility. Finally, the development of new methods for delivering DCMPH to target cells could improve its efficacy and reduce potential off-target effects.

Synthesis Methods

DCMPH can be synthesized through a multi-step process starting with the reaction of 2,4-dichloro-5-nitrobenzoic acid with hydrazine hydrate to form 2,4-dichloro-N'-(2-hydroxybenzylidene)hydrazinecarboxamide. This compound can then be reacted with 2-methyl-6-phenyl-4-pyrimidinamine to form the final product, DCMPH.

Scientific Research Applications

DCMPH has been used extensively in scientific research to investigate the role of CK2 in various biological processes. CK2 is a serine/threonine protein kinase that plays a critical role in cell proliferation, differentiation, and survival. Dysregulation of CK2 has been implicated in various diseases, including cancer, neurodegenerative disorders, and inflammation. DCMPH has been shown to inhibit CK2 activity in a dose-dependent manner, making it a valuable tool for investigating the role of CK2 in these diseases.